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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B1227228

Essential Safety and Handling Protocol: PEG 23
Lauryl Ether

This guide provides critical safety and logistical information for the handling and disposal of
PEG 23 lauryl ether (CAS No. 9002-92-0), a non-ionic surfactant commonly used in laboratory
and drug development settings. Adherence to these procedures is essential for ensuring
personnel safety and regulatory compliance.

Hazard Identification

PEG 23 lauryl ether, also known as Polyoxyethylene (23) lauryl ether or Brij® L23, presents
several potential health hazards. The toxicological properties have not been fully investigated,
but current data indicates the following risks[1][2]:

Eye Contact: May cause eye irritation; some sources classify it as causing serious eye
damage[2][3].

Skin Contact: May cause skin irritation[1][2].

Inhalation: May cause irritation to the respiratory tract[1][2].

Ingestion: Harmful if swallowed, potentially causing irritation of the digestive tract[1][2][3].
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It is stable under normal conditions but is incompatible with strong oxidizing agents, strong

acids, and strong bases[4][5][6].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling PEG

23 lauryl ether. Facilities should be equipped with an eyewash station and a safety shower[1]

[2].

Protection Type

Equipment Specification

Purpose & Use Case

Eye/Face Protection

Chemical safety goggles or
glasses conforming to EN166
(EU) or OSHA 29 CFR
1910.133 (US)[1][4].

Mandatory for all handling
procedures. Protects against

splashes and dust.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber,

Neoprene, Butyl, or PVC)[3][7].

Breakthrough time >480

minutes is recommended[8].

Mandatory for all handling
procedures. Prevents direct
skin contact. Gloves must be

inspected before use[9].

Body Protection

Protective working clothes,
long-sleeved clothing, or a lab
coat[1][3][7].

Mandatory for all handling
procedures. Protects against
skin exposure from spills or

splashes.

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator with a

particulate filter (e.g., P1)[4][8].

Required when: ventilation is
inadequate, dust is generated,
or exposure limits may be
exceeded[7][8][10].

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling PEG 23 lauryl ether in a

laboratory setting.

3.1. Preparation and Engineering Controls
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e Ventilation: Ensure work is conducted in a well-ventilated area. A local exhaust system or
chemical fume hood is recommended, especially if heating the substance or generating
aerosols or dust[1][11][12].

o Designated Area: Designate a specific area for handling the chemical.

o Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste
containers, before handling the chemical.

» Don PPE: Put on all required PPE as specified in the table above.
3.2. Handling the Chemical

e Avoid Dust/Aerosol Formation: Handle the solid material carefully to avoid creating dust[4][5]
[10].

o Portioning: If transferring the substance, do so slowly and carefully.

e Solution Preparation: When dissolving, add the solid PEG 23 lauryl ether to the solvent
slowly to prevent splashing.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing[1]
[11].

o Hygiene: Do not eat, drink, or smoke in the handling area[3][7][13]. Wash hands thoroughly
after handling, before breaks, and at the end of the workday[1][2][7].

Emergency Procedures: First Aid
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Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention[1][3][5].

Remove contaminated clothing. Flush skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact S ) ]
If skin irritation persists, seek medical

attention[1][5].

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
medical attention[1][2][5].
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately[1][12].

Spill Management and Disposal Plan

5.1. Accidental Release Measures

Evacuate: Keep unnecessary personnel away from the spill area[3].
» Ventilate: Ensure the area is well-ventilated.
o Contain Spill: Prevent the spill from entering drains or waterways[3].

e Absorb: For small spills, absorb with an inert, non-combustible material such as sand, earth,
or vermiculite[1][3].

e Collect: Sweep or shovel the absorbed material into a suitable, labeled container for
disposal[4][5].
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e Clean: Clean the spill area thoroughly with water. Wash clothing and equipment after
handling[10].

5.2. Disposal Plan

o Containerize Waste: All waste material (spilled substance, contaminated absorbent material,
and empty containers) must be placed in suitable, closed, and clearly labeled containers[11].

o Regulatory Compliance: Dispose of contents and containers in accordance with all local,
regional, national, and international regulations[3][5].

o Professional Disposal: It is recommended to contact a licensed professional waste disposal
service. One approved method is to dissolve the material in a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber[2].
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Caption: Workflow for handling PEG 23 lauryl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Polyoxyethylene lauryl ether | CAS#:9002-92-0 | Chemsrc [chemsrc.com]
. terpconnect.umd.edu [terpconnect.umd.edu]

. redox.com [redox.com]

. fishersci.com [fishersci.com]

. assets.thermofisher.com [assets.thermofisher.com]

. Polyoxyethylene lauryl ether | 9002-92-0 [chemicalbook.com]

. fishersci.co.uk [fishersci.co.uk]

. carlroth.com:443 [carlroth.com:443]

°
(o] (0] ~ (o)) ()] EEN w N =

. chemicalbook.com [chemicalbook.com]

¢ 10. cdn.gbiosciences.com [cdn.gbiosciences.com]

e 11. echemi.com [echemi.com]

e 12. labchem-wako.fujiflm.com [labchem-wako.fujifilm.com]
¢ 13. cdn.gbiosciences.com [cdn.gbiosciences.com]

 To cite this document: BenchChem. [Personal protective equipment for handling PEG 23
lauryl ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227228#personal-protective-equipment-for-
handling-peg-23-lauryl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1227228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

